Cas no 2624135-14-2 ((5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride)

(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include high reactivity due to the sulfonyl chloride moiety, enabling efficient functionalization of amines and other nucleophiles. The pyridine ring enhances solubility in polar solvents, facilitating reaction handling. The hydrochloride salt form improves stability, ensuring consistent performance in synthetic applications. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide-based scaffolds. Its well-defined structure allows for precise control in multi-step syntheses, making it a reliable intermediate for developing bioactive molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride structure

2624135-14-2 structure

Product Name:(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride

CAS No:2624135-14-2

MF:C₆H₆Cl₃NO₂S

MW:262.541337490082

MDL:MFCD33550267

CID:5663978

PubChem ID:155978138

Update Time:2025-10-19

(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

- (5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride
- 2624135-14-2
- EN300-27748203
- (5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride
- MDL： MFCD33550267
- Inchi： 1S/C6H5Cl2NO2S.ClH/c7-5-1-2-6(9-3-5)4-12(8,10)11;/h1-3H,4H2;1H
- InChI Key： CMJCKBSLNZMKFV-UHFFFAOYSA-N
- SMILES： ClS(CC1C=CC(=CN=1)Cl)(=O)=O.Cl

Computed Properties

Exact Mass: 260.918483g/mol
Monoisotopic Mass: 260.918483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4Å²

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